Cas no 2687222-59-7 (Enpp-1-IN-14)

• Product Name: Enpp-1-IN-14
• CAS No: 2687222-59-7
• MF: C₁₅H₂₂ClN₅O₄S
• MW: 403.88
• CID: 5146706
• PubChem ID: 156824020
• Update Time: 2025-08-03

Enpp-1-IN-14 Chemical and Physical Properties

Names and Identifiers

• 4-(6,7-dimethoxyquinazolin-4-yl)-1,4-diazepane-1-sulfonamide hydrochloride
• CS-0568242
• DA-63209
• MS-26897
• 2687222-59-7
• HY-147389
• SCHEMBL23726377
• EX-A6944
• 4-(6,7-dimethoxyquinazolin-4-yl)-1,4-diazepane-1-sulfonamide;hydrochloride
• Enpp-1-IN-14
• AKOS040758903

• Inchi： 1S/C15H21N5O4S.ClH/c1-23-13-8-11-12(9-14(13)24-2)17-10-18-15(11)19-4-3-5-20(7-6-19)25(16,21)22;/h8-10H,3-7H2,1-2H3,(H2,16,21,22);1H
• InChI Key： QUKMVZAYVWFICZ-UHFFFAOYSA-N
• SMILES： O(C1C(=CC2N=CN=C(N3CCCN(S(=O)(=O)N)CC3)C=2C=1)OC)C.Cl

Computed Properties

• Exact Mass: 403.1081031g/mol
• Monoisotopic Mass: 403.1081031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Additional information on Enpp-1-IN-14

Enpp-1-IN-14 (CAS No. 2687222-59-7): A Promising Small Molecule Inhibitor for Therapeutic Applications

Enpp-1-IN-14 (CAS No. 2687222-59-7) is a novel small molecule inhibitor targeting ectonucleotide pyrophosphatase/phosphodiesterase-1 (ENPP1), an enzyme with significant implications in various physiological and pathological processes. This compound has garnered attention in recent years due to its potential therapeutic applications in areas such as cancer immunotherapy, metabolic disorders, and cardiovascular diseases. As research into ENPP1 inhibitors continues to expand, Enpp-1-IN-14 stands out as a promising candidate for drug development.

The growing interest in ENPP1 inhibition stems from its role in regulating extracellular nucleotide metabolism, particularly the hydrolysis of ATP to generate AMP and inorganic pyrophosphate (PPi). This process is crucial in modulating purinergic signaling pathways, which are involved in immune responses, inflammation, and tissue mineralization. Researchers have identified Enpp-1-IN-14 as a potent and selective inhibitor that can effectively block ENPP1 activity, making it valuable for both basic research and potential clinical applications.

Recent studies have highlighted the potential of Enpp-1-IN-14 in cancer immunotherapy, one of the most rapidly evolving fields in oncology. By inhibiting ENPP1, this compound can enhance the immunostimulatory effects of extracellular ATP while reducing the production of immunosuppressive adenosine. This dual mechanism makes Enpp-1-IN-14 particularly interesting for combination therapies with immune checkpoint inhibitors, addressing a key challenge in current cancer treatment strategies.

Beyond oncology, Enpp-1-IN-14 shows promise in addressing metabolic disorders such as insulin resistance and type 2 diabetes. ENPP1 has been implicated in the regulation of insulin signaling, and its inhibition may improve glucose metabolism. The compound's ability to modulate these pathways has sparked interest in its potential as a novel therapeutic approach for metabolic diseases, an area where new treatment options are urgently needed.

The chemical properties of Enpp-1-IN-14 (CAS No. 2687222-59-7) contribute to its pharmacological potential. With favorable drug-like characteristics including appropriate molecular weight, lipophilicity, and solubility, this small molecule demonstrates good bioavailability and tissue distribution in preclinical studies. These properties make it suitable for further optimization and development as a clinical candidate.

In the context of cardiovascular research, Enpp-1-IN-14 has shown potential in preventing pathological calcification, a process where ENPP1 plays a critical role. Vascular calcification contributes to various cardiovascular diseases, and effective inhibitors could provide new treatment avenues. The compound's ability to interfere with this process while maintaining physiological mineralization makes it particularly valuable for therapeutic development.

The development of Enpp-1-IN-14 aligns with current trends in precision medicine and targeted therapy. As researchers continue to unravel the complex roles of ENPP1 in different tissues and disease states, the potential applications of this inhibitor may expand further. Its selectivity profile suggests it may have advantages over broader-spectrum approaches, potentially reducing off-target effects and improving therapeutic outcomes.

From a drug discovery perspective, Enpp-1-IN-14 represents an important tool compound for studying ENPP1 biology. Its well-characterized activity and chemical properties make it valuable for both academic research and pharmaceutical development. The compound's patent status and commercial availability have facilitated its adoption across multiple research institutions, contributing to a growing body of literature on ENPP1 inhibition.

As interest in purinergic signaling modulators continues to grow, Enpp-1-IN-14 stands at the forefront of this emerging field. The compound's versatility across multiple therapeutic areas reflects the fundamental importance of ENPP1 in human physiology and pathology. Ongoing research is expected to further elucidate its mechanisms of action and potential clinical applications, making it a compound to watch in coming years.

The commercial availability of Enpp-1-IN-14 (CAS No. 2687222-59-7) from reputable suppliers has accelerated research in this area, enabling more laboratories to explore ENPP1 biology and therapeutic potential. Standardized protocols for its use in various assay systems have been established, facilitating reproducibility across studies and supporting the compound's growing reputation as a valuable research tool.

Looking forward, the development of Enpp-1-IN-14 derivatives and analogs may lead to improved pharmacological properties and expanded clinical applications. Structure-activity relationship studies using this compound as a starting point could yield even more potent and selective ENPP1 inhibitors, addressing current limitations and opening new therapeutic possibilities.

In summary, Enpp-1-IN-14 represents an exciting development in the field of enzyme inhibitors, with broad potential across multiple therapeutic areas. Its well-characterized activity against ENPP1, combined with favorable drug-like properties, positions it as both a valuable research tool and a promising candidate for further drug development. As our understanding of ENPP1 biology continues to evolve, so too will the applications of this innovative compound.